Cas no 178388-71-1 (BODIPY FL Hydrazide)

• Product Name: BODIPY FL Hydrazide
• CAS No: 178388-71-1
• MF: C₁₄H₁₇BN₄OF₂
• MW: 306.119
• CID: 4480269
• Update Time: 2025-06-15

BODIPY FL Hydrazide Chemical and Physical Properties

Names and Identifiers

• BODIPY FL Hydrazide

Additional information on BODIPY FL Hydrazide

Introduction to BODIPY FL Hydrazide (CAS No. 178388-71-1) and Its Applications in Modern Chemical Biology

The compound BODIPY FL Hydrazide (CAS No. 178388-71-1) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. BODIPY, or Boron Dipyrromethene, is a boron-containing fluorescent dye known for its exceptional photophysical properties, including high quantum yields, broad absorption spectra, and excellent photostability. The hydrazide functional group appended to the BODIPY core introduces unique reactivity, making this compound a versatile tool for various biochemical applications.

The structural framework of BODIPY FL Hydrazide consists of a central boron atom coordinated to two pyrrole rings, with a hydrazide group (-NH-NH₂) attached to one of the pyrrole nitrogen atoms. This configuration endows the molecule with both fluorescence and nucleophilic reactivity, enabling its use in a wide range of synthetic and analytical protocols. The hydrazide moiety is particularly valuable for forming covalent bonds with carbonyl groups, a reaction that has been extensively exploited in protein labeling, probe development, and drug conjugation.

In recent years, the applications of BODIPY FL Hydrazide have expanded dramatically, driven by advancements in biophotonics and molecular imaging. One of the most notable uses is in the development of fluorescent probes for cellular studies. The bright fluorescence of BODIPY derivatives allows researchers to track biological processes with high sensitivity and resolution. For instance, BODIPY FL Hydrazide has been employed to label biomolecules such as proteins and lipids, enabling real-time visualization of their localization within living cells. This capability is particularly useful in studying dynamic cellular events such as endocytosis, exocytosis, and signal transduction pathways.

Moreover, the hydrazide functionality has opened new avenues for drug discovery and development. By reacting BODIPY FL Hydrazide with carboxylic acid-containing compounds, researchers can generate conjugates that combine the targeting properties of the attached molecule with the imaging capabilities of the BODIPY fluorophore. This approach has been particularly successful in the design of tumor-targeting agents and diagnostic imaging agents. For example, recent studies have demonstrated the use of BODIPY FL Hydrazide-conjugated peptides for targeted imaging of cancer cells, where the hydrazide group facilitates covalent binding to extracellular matrix proteins overexpressed on tumor surfaces.

The photostability of BODIPY dyes is another key advantage that makes BODIPY FL Hydrazide an attractive choice for long-term imaging experiments. Unlike many traditional fluorophores that undergo photobleaching rapidly upon exposure to light, BODIPY derivatives maintain their fluorescence intensity over extended periods. This property is crucial for applications such as live-cell imaging and fluorescence microscopy, where sustained signal detection is essential for obtaining reliable data. The combination of high brightness and resistance to photobleaching has positioned BODIPY FL Hydrazide as a preferred fluorophore in high-throughput screening assays and kinetic studies.

Recent innovations in synthetic chemistry have further enhanced the utility of BODIPY FL Hydrazide. Advances in boron chemistry have led to the development of novel synthetic routes that improve yield and purity while reducing reaction times. These improvements have made it easier for researchers to incorporate BODIPY FL Hydrazide into complex molecular architectures without compromising on quality. Additionally, modifications to the BODIPY core have yielded derivatives with tailored spectral properties, expanding the range of applications possible with this class of compounds.

In conclusion,BODIPY FL Hydrazide (CAS No. 178388-71-1) stands out as a powerful tool in chemical biology due to its unique combination of fluorescence and reactivity. Its ability to form stable covalent bonds with biomolecules makes it an invaluable asset in probe development, drug design, and cellular imaging. As research continues to uncover new applications for this compound，its significance in advancing our understanding of biological systems is likely to grow even further.